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Compound of Interest

Compound Name:
1-(2-Butoxy-1-

methylethoxy)propan-2-ol

Cat. No.: B1329455 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the vapor pressure of dipropylene

glycol monobutyl ether (DPnB), a widely used solvent in various industrial and pharmaceutical

applications. This document compiles available quantitative data, details relevant experimental

methodologies, and presents visualizations to illustrate key relationships.

Quantitative Vapor Pressure Data
Dipropylene glycol monobutyl ether (CAS No. 29911-28-2) is a high-boiling point, low-volatility

solvent.[1] Experimental data for its vapor pressure is primarily available at or near ambient

temperatures. The following table summarizes the reported values from various sources. It is

important to note the slight variability in the data, which may be attributed to differences in

experimental methods and sample purity.
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Temperatur
e (°C)

Temperatur
e (K)

Vapor
Pressure
(mmHg)

Vapor
Pressure
(Pa)

Vapor
Pressure
(hPa)

Source(s)

20 293.15 < 0.04 < 5.33 < 0.053 [2][3][4]

20 293.15 - 6 0.06 [5]

25 298.15 - - < 0.04

30 303.15 0.001 0.133 - [6]

64.3 337.45 1 133.32 1.33 [7]

Experimental Protocols for Vapor Pressure
Determination
The accurate determination of vapor pressure for low-volatility substances like DPnB requires

sensitive and precise methodologies. Standardized procedures such as those outlined by the

Organisation for Economic Co-operation and Development (OECD) and ASTM International

are commonly employed.

Static Method (OECD Guideline 104)
The static method is a direct measurement of the saturation vapor pressure of a substance in

equilibrium with its condensed phase (liquid or solid) in a closed system.

Principle: A known amount of the test substance is introduced into a thermostatically controlled,

evacuated vessel. The pressure exerted by the vapor in the headspace is measured at thermal

equilibrium.

Detailed Methodology:

Apparatus: A constant-volume, thermostatted vessel equipped with a pressure measuring

device (e.g., capacitance manometer, mercury manometer), a temperature sensor, and a

vacuum line. The material of the apparatus should be inert to the test substance.
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Sample Preparation: The DPnB sample must be thoroughly degassed to remove any

dissolved volatile impurities. This is typically achieved by repeated freeze-pump-thaw cycles

under vacuum.

Procedure: a. The degassed sample is introduced into the measurement vessel. b. The

vessel is evacuated to a high vacuum. c. The vessel is then heated or cooled to the desired

temperature, and the temperature is maintained with high precision (e.g., ±0.1 K). d. The

system is allowed to reach thermal and phase equilibrium. e. The vapor pressure is recorded

from the pressure measuring device. f. This procedure is repeated at various temperatures to

establish the vapor pressure curve.

Key Considerations:

Ensuring complete degassing of the sample is critical to avoid erroneously high pressure

readings.

The temperature of the entire system, including the pressure transducer, must be uniform

and accurately controlled to prevent condensation or temperature gradients.

Ebulliometry (Dynamic Method)
Ebulliometry involves measuring the boiling point of the liquid at different applied pressures.

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the

external pressure. By controlling the external pressure and measuring the corresponding

boiling temperature, a vapor pressure-temperature relationship can be established.

Detailed Methodology:

Apparatus: An ebulliometer, which consists of a boiling flask, a condenser, a temperature

measuring device (e.g., a platinum resistance thermometer), and a connection to a pressure

control system.

Procedure: a. The DPnB sample is placed in the boiling flask. b. The pressure within the

apparatus is set to a desired value using a vacuum pump and a pressure controller. c. The

sample is heated to its boiling point under the set pressure. d. The temperature at which the
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liquid and vapor are in equilibrium (the boiling point) is precisely measured. e. The procedure

is repeated at different pressures to obtain a series of corresponding boiling points.

Visualizations
Relationship Between Temperature and Vapor Pressure
Due to the limited availability of a complete experimental vapor pressure curve for dipropylene

glycol monobutyl ether, the following diagram illustrates the typical relationship for a closely

related compound, dipropylene glycol monomethyl ether (DPM). This provides a representative

visualization of how the vapor pressure of a glycol ether changes with temperature.

Vapor Pressure vs. Temperature (Representative Curve for a Glycol Ether)
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Caption: Representative curve showing the exponential increase in vapor pressure with

temperature for a glycol ether.

Experimental Workflow for Vapor Pressure
Determination by the Static Method
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The following diagram outlines the logical steps involved in determining the vapor pressure of

DPnB using the static method.
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Caption: Workflow for determining vapor pressure using the static method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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